Cas no 380614-96-0 (Thiirane, bicyclo[2.2.1]hept-5-en-2-yl- (9CI))

• Product Name: Thiirane, bicyclo[2.2.1]hept-5-en-2-yl- (9CI)
• CAS No: 380614-96-0
• MF: C₉H₁₂S
• MW: 152.256581306458
• CID: 922956
• PubChem ID: 22949652
• Update Time: 2025-04-19

Thiirane, bicyclo[2.2.1]hept-5-en-2-yl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiirane, bicyclo[2.2.1]hept-5-en-2-yl- (9CI)
• 380614-96-0
• DB-239022
• 2-(5-Bicyclo[2.2.1]hept-2-enyl)thiirane

• Inchi： 1S/C9H12S/c1-2-7-3-6(1)4-8(7)9-5-10-9/h1-2,6-9H,3-5H2
• InChI Key： KJXOMVQCDZPINT-UHFFFAOYSA-N
• SMILES： S1CC1C1CC2C=CC1C2

Computed Properties

• Exact Mass: 152.06597156g/mol
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes Thiiranes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes